Cas no 157020-88-7 (3-(1,3-benzodioxol-5-ylmethyl)cyclobutan-1-one)
157020-88-7 structure
Product Name:3-(1,3-benzodioxol-5-ylmethyl)cyclobutan-1-one
CAS No:157020-88-7
MF:C12H12O3
MW:204.221883773804
CID:1335291
PubChem ID:329756003
Update Time:2025-04-20
3-(1,3-benzodioxol-5-ylmethyl)cyclobutan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(1,3-benzodioxol-5-ylmethyl)cyclobutan-1-one
- 3-(1,3-benzodioxol-5-ylmethyl)cyclobutanone
- Cyclobutanone, 3-(3,4-methylenedioxybenzyl)-
- 3-(3,4-methylenedioxybenzyl)cyclobutanone
- 3-Piperonylcyclobutanone
- CTK0B0554
- Cyclobutanone, 3-(1,3-benzodioxol-5-ylmethyl)-
- AC1LCZ67
- 3-(1,3-Benzodioxol-5-ylmethyl)cyclobutanone 3-(3,4-Methylenedioxybenzyl)cyclobutanone
- AWAOUJUBBHDZRM-UHFFFAOYSA-N
- 3-(Benzo[d][1,3]dioxol-5-ylmethyl)cyclobutanone
- 157020-88-7
- 3-Piperonylcyclobutanone, >=98.0% (HPLC)
- DTXSID90346060
- J-009367
- AT39103
- 3-(1,3-Benzodioxol-5-ylmethyl)cyclobutanone #
-
- MDL: MFCD01570993
- Inchi: 1S/C12H12O3/c13-10-4-9(5-10)3-8-1-2-11-12(6-8)15-7-14-11/h1-2,6,9H,3-5,7H2
- InChI Key: AWAOUJUBBHDZRM-UHFFFAOYSA-N
- SMILES: O=C1CC(CC2=CC=C3C(=C2)OCO3)C1
Computed Properties
- Exact Mass: 204.07900
- Monoisotopic Mass: 204.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53000
- LogP: 1.93690
3-(1,3-benzodioxol-5-ylmethyl)cyclobutan-1-one Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
3-(1,3-benzodioxol-5-ylmethyl)cyclobutan-1-one Related Literature
-
Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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